Cas no 1458655-85-0 (4-(4-Bromo-3,5-dimethyl-phenyl)-pyridine)

4-(4-Bromo-3,5-dimethyl-phenyl)-pyridine structure
1458655-85-0 structure
Product Name:4-(4-Bromo-3,5-dimethyl-phenyl)-pyridine
CAS No:1458655-85-0
MF:C13H12BrN
MW:262.145082473755
CID:4606096
Update Time:2023-08-10

4-(4-Bromo-3,5-dimethyl-phenyl)-pyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 4-(4-bromo-3,5-dimethylphenyl)-
    • 4-(4-Bromo-3,5-dimethyl-phenyl)-pyridine
    • Inchi: 1S/C13H12BrN/c1-9-7-12(8-10(2)13(9)14)11-3-5-15-6-4-11/h3-8H,1-2H3
    • InChI Key: BCUIRZIYLCLISZ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)C=C(C2C=CN=CC=2)C=C1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 189
  • XLogP3: 3.9
  • Topological Polar Surface Area: 12.9
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